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Compound of Interest

Compound Name: Adenosine 2'-PEG-Biotin

Cat. No.: B15623920

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Adenosine 2'-PEG-Biotin, a crucial

biochemical tool for researchers and professionals in drug development and cellular biology.

This document outlines its chemical properties, relevant signaling pathways, and detailed

experimental protocols for its application in receptor-binding assays.

Core Compound Specifications
Adenosine 2'-PEG-Biotin is a derivative of adenosine, an endogenous purine nucleoside that

plays a critical role in various physiological processes. The addition of a polyethylene glycol

(PEG) spacer and a biotin moiety enhances its utility as a research probe. The PEG linker

increases solubility and reduces steric hindrance, while the biotin tag allows for high-affinity

binding to avidin and streptavidin, facilitating detection and purification.
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Property Value Source(s)

CAS Number 362028-97-5 [1][2]

Molecular Formula C26H40N8O8S [2]

Molecular Weight 624.71 g/mol [2]

Mechanism of Action and Signaling Pathway
Adenosine 2'-PEG-Biotin functions as an agonist for adenosine receptors, which are a class

of G-protein coupled receptors (GPCRs).[3] There are four subtypes of adenosine receptors:

A1, A2A, A2B, and A3. The binding of an agonist like Adenosine 2'-PEG-Biotin to these

receptors initiates a signaling cascade that typically involves the modulation of adenylyl cyclase

activity. This, in turn, alters the intracellular concentration of the second messenger, cyclic

adenosine monophosphate (cAMP).[3] The specific downstream effects depend on the

receptor subtype and the cell type being studied.
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Synthesis Overview
The synthesis of biotinylated adenosine analogs, such as Adenosine 2'-PEG-Biotin, generally

involves a multi-step chemical process. A common strategy is to use a "functionalized

congener" approach.[4] This method involves attaching a chemically functionalized chain,
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terminating in a reactive group like an amine or carboxylic acid, to a position on the adenosine

molecule that is not critical for its biological activity.[4] This functionalized adenosine derivative

is then reacted with an activated form of biotin, often an N-hydroxysuccinimide (NHS) ester of

biotin, to form the final conjugate.[4] The PEG linker is typically incorporated into the

functionalized chain to provide the desired spacing and solubility.

Experimental Protocols
Adenosine 2'-PEG-Biotin is ideally suited for use in competitive receptor binding assays. The

following protocol provides a detailed methodology for such an assay using streptavidin-coated

microplates.

Objective: To determine the binding affinity of a test compound for a specific adenosine

receptor subtype by measuring its ability to compete with Adenosine 2'-PEG-Biotin.

Materials:

Streptavidin-coated 96-well microplates

Adenosine 2'-PEG-Biotin

Cell membranes expressing the adenosine receptor of interest

Test compounds (unlabeled)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

Wash Buffer (e.g., Assay Buffer with 0.05% Tween-20)

Enzyme-conjugated streptavidin (e.g., Streptavidin-HRP)

Substrate for the enzyme (e.g., TMB for HRP)

Stop Solution (e.g., 2 M H2SO4 for HRP)

Plate reader

Procedure:
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Preparation of Reagents:

Reconstitute Adenosine 2'-PEG-Biotin in an appropriate solvent (e.g., DMSO) to create a

stock solution. Further dilute in Assay Buffer to the desired working concentration.

Prepare serial dilutions of the test compounds in Assay Buffer.

Dilute the cell membrane preparation in Assay Buffer to a concentration that provides an

adequate signal.

Prepare working solutions of enzyme-conjugated streptavidin, substrate, and stop solution

according to the manufacturer's instructions.

Assay Protocol:

Add 50 µL of Assay Buffer to the wells of the streptavidin-coated microplate.

Add 50 µL of the cell membrane preparation to each well.

Add 50 µL of the test compound dilutions or vehicle control to the appropriate wells.

Add 50 µL of the Adenosine 2'-PEG-Biotin working solution to all wells.

Incubate the plate for 1-2 hours at room temperature with gentle shaking.

Wash the plate three times with Wash Buffer to remove unbound reagents.

Add 100 µL of the enzyme-conjugated streptavidin solution to each well and incubate for

30-60 minutes at room temperature.

Wash the plate five times with Wash Buffer.

Add 100 µL of the substrate solution to each well and incubate in the dark until sufficient

color development.

Add 50 µL of Stop Solution to each well to terminate the reaction.

Read the absorbance at the appropriate wavelength using a plate reader.
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Data Analysis:

Construct a competition curve by plotting the absorbance against the log concentration of

the test compound.

Determine the IC50 value, which is the concentration of the test compound that inhibits

50% of the specific binding of Adenosine 2'-PEG-Biotin.

The binding affinity (Ki) of the test compound can be calculated from the IC50 value using

the Cheng-Prusoff equation.
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Applications and Future Directions
Adenosine 2'-PEG-Biotin is a versatile tool with numerous applications in biomedical

research. Its primary use is in the characterization of adenosine receptor ligands and the high-

throughput screening of compound libraries for novel drug candidates.[4] Furthermore, its biotin

tag can be exploited for the development of bioprobes and biosensors, as well as for the

purification of adenosine receptors. The principles outlined in this guide can be adapted for

various assay formats, including fluorescence-based and label-free detection methods. As

research into the therapeutic potential of targeting adenosine receptors continues to grow, the

utility of well-characterized probes like Adenosine 2'-PEG-Biotin will become increasingly

important.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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